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Compound of Interest

3-methyl-5-
Compound Name:
(trifluoromethyl)benzoic Acid

Cat. No.: B039702

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 3-methyl-5-(trifluoromethyl)benzoic acid, a fluorinated aromatic carboxylic
acid of interest to researchers and professionals in drug development and chemical synthesis.

Core Molecular Data

3-Methyl-5-(trifluoromethyl)benzoic acid is a substituted benzoic acid derivative. The
presence of both a methyl and a trifluoromethyl group on the aromatic ring significantly
influences its chemical and physical properties.

Physicochemical Properties

A summary of the key physicochemical data for 3-methyl-5-(trifluoromethyl)benzoic acid is
presented in the table below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b039702?utm_src=pdf-interest
https://www.benchchem.com/product/b039702?utm_src=pdf-body
https://www.benchchem.com/product/b039702?utm_src=pdf-body
https://www.benchchem.com/product/b039702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CoH7F302 [1112]
Molecular Weight 204.15 g/mol [1][2]
IUPAC Name SmetyiS [2]

(trifluoromethyl)benzoic acid

CAS Number 117186-02-4 [1][2]

, CC1=CC(=CC(=C1)C(F)
Canonical SMILES [2]
(F)F)C(=0)0

QJSRENHDYMAJIL-
InChl Key [2]
UHFFFAOYSA-N

Molecular Structure and Identification

The structure of 3-methyl-5-(trifluoromethyl)benzoic acid consists of a benzene ring
substituted with a carboxylic acid group, a methyl group at position 3, and a trifluoromethyl
group at position 5.

Logical Relationship of Structural Components

The relationship between the substituents and the parent benzoic acid structure is crucial for
understanding its reactivity and potential biological activity.
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Structural Hierarchy of 3-Methyl-5-(trifluoromethyl)benzoic Acid
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1-B hyl-5-(trif React with Mg in THF Carboxylation with CO2 Acidic Work-up (e.g., HCI) 3-Methyl-5-(trifluoromethyl)benzoic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 3-Methyl-5-
(trifluoromethyl)benzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039702#3-methyl-5-trifluoromethyl-benzoic-acid-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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